Cas no 90605-98-4 ((3S,4S,5R)-3-{[(E)-{1-[(3S,4S,5R)-4,5-dimethyl-2-oxotetrahydrofuran-3-yl]-5-(hydroxymethyl)-1H-pyrrol-2-yl}methylidene]amino}-4,5-dimethyldihydrofuran-2(3H)-one (non-preferred name))

(3S,4S,5R)-3-{[(E)-{1-[(3S,4S,5R)-4,5-dimethyl-2-oxotetrahydrofuran-3-yl]-5-(hydroxymethyl)-1H-pyrrol-2-yl}methylidene]amino}-4,5-dimethyldihydrofuran-2(3H)-one (non-preferred name) Properties

Names and Identifiers

• (3S,4S,5R)-3-{[(E)-{1-[(3S,4S,5R)-4,5-dimethyl-2-oxotetrahydrofuran-3-yl]-5-(hydroxymethyl)-1H-pyrrol-2-yl}methylidene]amino}
• (3S,4S,5R)-3-{[(E)-{1-[(3S,4S,5R)-4,5-dimethyl-2-oxotetrahydrofuran-3-yl]-5-(hydroxymethyl)-1H-pyrrol-2-yl}methylidene]amino}-4,5-dimethyldihydrofuran-2(3H)-one (non-preferred name)
• 90605-98-4
• D-Arabinonic acid, 2,3,5-trideoxy-2-[2-(hydroxymethyl)-5-[(E)-[[(3S,4S,5R)-tetrahydro-4,5-dimethyl-2-oxo-3-furanyl]imino]methyl]-1H-pyrrol-1-yl]-3-methyl-, gamma-lactone
• Funebrine
• (3S,4S,5R)-3-((E)-((1-((3S,4S,5R)-4,5-Dimethyl-2-oxotetrahydrofuran-3-yl)-5-(hydroxymethyl)-1H-pyrrol-2-yl)methylene)amino)-4,5-dimethyldihydrofuran-2(3H)-one
• (3S,4S,5R)-3-[[1-[(3S,4S,5R)-4,5-dimethyl-2-oxooxolan-3-yl]-5-(hydroxymethyl)pyrrol-2-yl]methylideneamino]-4,5-dimethyloxolan-2-one
• Q27106685
• CHEBI:5192
• DTXSID401099400
• D-Arabinonic acid, 2,3,5-trideoxy-2-[2-(hydroxymethyl)-5-[(E)-[[(3S,4S,5R)-tetrahydro-4,5-dimethyl-2-oxo-3-furanyl]imino]methyl]-1H-pyrrol-1-yl]-3-methyl-, I(3)-lactone
• +Expand

• InChIKey： RYQKWJPWKLPCHJ-GRUDOPTHSA-N
• Inchi： InChI=1S/C18H24N2O5/c1-9-11(3)24-17(22)15(9)19-7-13-5-6-14(8-21)20(13)16-10(2)12(4)25-18(16)23/h5-7,9-12,15-16,21H,8H2,1-4H3/t9-,10-,11-,12-,15+,16+/m1/s1
• SMILES： CC1C(OC(=O)C1N=CC2=CC=C(N2C3C(C(OC3=O)C)C)CO)C

Computed Properties

• Exact Mass: 348.169
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.169
• Heavy Atom Count: 25
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Refractive Index: 1.623
• Boiling Point: 626.9°C at 760 mmHg
• Flash Point: 333°C
• Density: 1.37

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